N-[(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methyl]-4-(3-hydroxy-3-methylbutyl)benzamide

• IUPAC Name: N-[(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methyl]-4-(3-hydroxy-3-methylbutyl)benzamide
• InChI: InChI=1S/C21H29N3O3/c1-21(2,26)13-12-15-8-10-17(11-9-15)20(25)22-14-18-23-19(24-27-18)16-6-4-3-5-7-16/h8-11,16,26H,3-7,12-14H2,1-2H3,(H,22,25)
• InChI Key: FRPWLTWQLYTNJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC=C(C=C1)C(=O)NCC2=NC(=NO2)C3CCCCC3)O
• Molecular Formula: C21H29N3O3
• Molecular Weight: 371.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "N-[(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methyl]-4-(3-hydroxy-3-methylbutyl)benzamide" often involves multistep synthetic routes, including the formation of oxadiazole rings through cyclization reactions. For instance, compounds with oxadiazole structures have been synthesized from carboxyphenylsydnone through one-pot reactions involving ring conversion of sydnone to oxadiazolinones, showcasing the versatility of synthetic strategies in constructing complex oxadiazole derivatives (Latthe & Badami, 2007).

Mechanism of Action

While the specific mechanism of action for your compound is not available, it’s worth noting that many oxadiazole derivatives have shown various biological activities. For instance, some have strong antibacterial effects.

Safety and Hazards

The safety and hazards of a specific 1,2,4-oxadiazole derivative would also depend on its exact structure. For instance, “N-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine” has been classified as an Acute Tox. 4 Oral, indicating that it may be harmful if swallowed.

Future Directions

The future directions in the research of 1,2,4-oxadiazole derivatives could involve the design and synthesis of novel compounds with improved biological activities. For instance, compounds containing a trifluoromethyl pyridine moiety have been suggested as potential alternative templates for discovering novel antibacterial agents.